Cas no 1131587-91-1 (Ethyl 5-bromo-2,4-dimethylbenzoate)

• Product Name: Ethyl 5-bromo-2,4-dimethylbenzoate
• CAS No: 1131587-91-1
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD11112983
• CID: 1030523
• Update Time: 2025-04-20

Ethyl 5-bromo-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2,4-dimethylbenzoate
• AK133849
• CTK8E2060
• ethyl 5-bromanyl-2,4-dimethyl-benzoate
• FT-0657498
• KB-145522
• SBB068149
• 5-bromo-2,4-dimethylbenzoic acid ethyl ester
• A802802

• MDL： MFCD11112983
• Inchi： 1S/C11H13BrO2/c1-4-14-11(13)9-6-10(12)8(3)5-7(9)2/h5-6H,4H2,1-3H3
• InChI Key： YAHIBGBSKZNGKH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters